Cas no 90349-18-1 (4-(Ethylamino)-3-nitrobenzonitrile)
90349-18-1 structure
Product Name:4-(Ethylamino)-3-nitrobenzonitrile
CAS No:90349-18-1
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD00186035
CID:1039282
PubChem ID:3118070
Update Time:2025-04-20
4-(Ethylamino)-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Ethylamino)-3-nitrobenzonitrile
- 4-ethylamino-3-nitro-benzonitrile
- 4-Aethylamino-3-nitro-benzonitril
- 4-cyano-N-ethyl-2-nitroaniline
- 4-ethylamino-3-nitrobenzonitrile
- 90349-18-1
- EN300-167472
- SCHEMBL2080430
- QIOBDXXEMGRNQX-UHFFFAOYSA-N
- Oprea1_160820
- A860835
- MFCD00186035
- AKOS003602323
- DTXSID50389458
- BS-24871
- DB-367785
- STK396409
-
- MDL: MFCD00186035
- Inchi: 1S/C9H9N3O2/c1-2-11-8-4-3-7(6-10)5-9(8)12(13)14/h3-5,11H,2H2,1H3
- InChI Key: QIOBDXXEMGRNQX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#N)C=CC=1NCC)=O
Computed Properties
- Exact Mass: 191.06900
- Monoisotopic Mass: 191.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 81.64000
- LogP: 2.49448
4-(Ethylamino)-3-nitrobenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(Ethylamino)-3-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096878-100g |
4-(Ethylamino)-3-nitrobenzonitrile |
90349-18-1 | 95% | 100g |
$400.00 | 2023-08-31 | |
| TRC | E899590-100mg |
4-(Ethylamino)-3-nitrobenzonitrile |
90349-18-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E899590-250mg |
4-(Ethylamino)-3-nitrobenzonitrile |
90349-18-1 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E899590-500mg |
4-(Ethylamino)-3-nitrobenzonitrile |
90349-18-1 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E899590-1g |
4-(Ethylamino)-3-nitrobenzonitrile |
90349-18-1 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB308965-1 g |
4-(Ethylamino)-3-nitrobenzonitrile; 96% |
90349-18-1 | 1g |
€65.70 | 2022-06-11 | ||
| abcr | AB308965-5 g |
4-(Ethylamino)-3-nitrobenzonitrile; 96% |
90349-18-1 | 5g |
€128.90 | 2022-06-11 | ||
| abcr | AB308965-10 g |
4-(Ethylamino)-3-nitrobenzonitrile; 96% |
90349-18-1 | 10g |
€184.20 | 2022-06-11 | ||
| abcr | AB308965-25 g |
4-(Ethylamino)-3-nitrobenzonitrile; 96% |
90349-18-1 | 25g |
€279.00 | 2022-06-11 | ||
| abcr | AB308965-100 g |
4-(Ethylamino)-3-nitrobenzonitrile; 96% |
90349-18-1 | 100g |
€595.00 | 2022-06-11 |
4-(Ethylamino)-3-nitrobenzonitrile Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
90349-18-1 (4-(Ethylamino)-3-nitrobenzonitrile) Related Products
- 467235-08-1(3-(Ethylamino)-4-nitrobenzonitrile)
- 320406-01-7(4-(tert-Butylamino)-3-nitrobenzonitrile)
- 918796-53-9(Benzonitrile, 3-(butylamino)-4-nitro-)
- 19005-63-1(4-(Dimethylamino)-3-nitrobenzonitrile)
- 16588-23-1(4-Anilino-3-nitrobenzonitrile)
- 355022-17-2(4-(Isopropylamino)-3-nitrobenzonitrile)
- 64910-45-8(4-(Methylamino)-3-nitrobenzonitrile)
- 90349-40-9(Benzonitrile,4-[(2-hydroxyethyl)amino]-3-nitro-)
- 710967-04-7(4-(Cyclopropylamino)-3-nitrobenzonitrile)
- 438554-06-4(3-Nitro-4-(propylamino)benzonitrile)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk